2-((6-Methylpyridin-2-YL)methyl)isoindoline-1,3-dione

• CAS RN: 1190947-26-2
• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol
• IUPAC Name: 2-[(6-methylpyridin-2-yl)methyl]isoindole-1,3-dione
• InChI: InChI=1S/C15H12N2O2/c1-10-5-4-6-11(16-10)9-17-14(18)12-7-2-3-8-13(12)15(17)19/h2-8H,9H2,1H3
• InChI Key: ODWRVJOMGSMNAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CN2C(=O)C3=CC=CC=C3C2=O

Description

2-((6-Methylpyridin-2-YL)methyl)isoindoline-1,3-dione is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.5 mL of Diisopropylazodicarboxylate in 1.5 mL of THF was added dropwise to a solution of 250 mg of (6-methylpyridin-2-yl)methanol, 2.8 g of Triphenylphosphine and 1.6 g of isoindoline-1,3-dione in anhydrous THF at room temperature. The reaction was stirred for 2 hours and monitored by TLC. Upon complection, the solvent was concentrated, the crude material was extracted in water and Chloroform 3 times and dried over Magnesium Sulfate. The crude was purified via ISCO Combi-Flash to yield 2-((6-methylpyridin-2-yl)methyl)isoindoline-1,3-dione. 350 mg of 2-((6-methylpyridin-2-yl)methyl)isoindoline-1,3-dione was treated with 440 μL of Hydrazine Monohydrate in EtOH and refluxed for several hours to yield (6-methylpyridin-2-yl)methanamine. The crude (6-methylpyridin-2-yl)methanamine was evaporated and directly coupled to 50 mg of 3-chloro-4-(4-chloro-3-(pyridin-2-yl)phenylcarbamoyl)benzoic acid via Procedure G. The crude product was purified on reverse phase HPLC to yield 2-chloro-N1-(4-chloro-3-(pyridin-2-yl)phenyl)-N4-((6-methylpyridin-2-yl)methyl)terephthalamide. MS (Q1) 491.1 (M)+.